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Compound of Interest

Compound Name: Venetoclax N-oxide

Cat. No.: B11930834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Venetoclax, a potent and selective B-cell lymphoma 2 (BCL-2) inhibitor, has emerged as a

significant therapeutic agent in the treatment of various hematological malignancies. As with

any pharmaceutical compound, a thorough understanding of its metabolites and potential

impurities is crucial for ensuring safety, efficacy, and quality control. Venetoclax N-oxide is a

notable species, identified as both a metabolite and a product of oxidative degradation of

Venetoclax.[1][2] This technical guide provides a comprehensive overview of the core chemical

properties of Venetoclax N-oxide, including its synthesis, characterization, and stability profile,

supported by detailed experimental protocols and data presentations.

Chemical and Physical Properties
Venetoclax N-oxide is a yellow solid with a molecular formula of C45H50ClN7O8S and a

molecular weight of 884.45 g/mol .[1] It is characterized by the presence of an N-oxide moiety

on one of the nitrogen atoms of the piperazine ring of the parent Venetoclax molecule.

Table 1: Physicochemical Properties of Venetoclax N-oxide
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Property Value Reference

IUPAC Name

4-(4-{[2-(4-chlorophenyl)-4,4-

dimethylcyclohex-1-en-1-

yl]methyl}piperazin-1-yl)-N-({3-

nitro-4-[(tetrahydro-2H-pyran-

4-

ylmethyl)amino]phenyl}sulfonyl

)-2-(1H-pyrrolo[2,3-b]pyridin-5-

yloxy)benzamide 1-oxide

[3]

CAS Number 2469279-00-1 [1]

Molecular Formula C45H50ClN7O8S

Molecular Weight 884.45 g/mol

Appearance Yellow Solid

Solubility

Data not available. The parent

compound, Venetoclax, is

practically insoluble in water.

pKa Data not available.

LogP

Data not available. The parent

compound, Venetoclax, has a

high hydrophobicity (logP =

8.1).

Synthesis and Purification
Venetoclax N-oxide is primarily synthesized through the controlled oxidation of Venetoclax.

This transformation can be achieved using various oxidizing agents, with meta-

chloroperoxybenzoic acid (m-CPBA) and hydrogen peroxide (H₂O₂) being commonly

employed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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